molecular formula C18H19NO4S B6412703 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% CAS No. 1261969-59-8

3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

Cat. No. B6412703
CAS RN: 1261969-59-8
M. Wt: 345.4 g/mol
InChI Key: BJMHGVQZOZUPCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% (3-M-4-PSPBA), is an organic compound that has been utilized in a variety of scientific research applications. This compound is a derivative of benzoic acid and is a white solid with a melting point of around 115-117°C. It is soluble in dimethyl sulfoxide (DMSO) and ethanol, and has a molecular weight of 351.44 g/mol. 3-M-4-PSPBA has been used in a variety of research areas, such as organic synthesis, biochemistry, and physiology.

Scientific Research Applications

3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and physiology. In organic synthesis, 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be used as a reagent for the synthesis of various organic compounds, such as esters, amides, and amines. In biochemistry, 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used as an inhibitor of the enzyme cyclooxygenase (COX). In physiology, 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used to study the effects of various hormones on the body, such as insulin and glucagon.

Mechanism of Action

The mechanism of action of 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is not fully understood. However, it is believed that 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% inhibits the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins. Prostaglandins are hormones that play an important role in the regulation of inflammation, pain, and other physiological processes. Inhibition of COX by 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is believed to be responsible for its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can inhibit the enzyme cyclooxygenase (COX), leading to the inhibition of the production of prostaglandins. This can lead to decreased inflammation and pain. In addition, 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to have antioxidant and anti-cancer properties. It has also been shown to have an inhibitory effect on the growth of certain bacteria, such as Staphylococcus aureus.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% for laboratory experiments include its low cost, ease of synthesis, and availability. It is also relatively stable and can be stored at room temperature for extended periods of time. The main limitation of 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is its relatively low solubility in water, which can limit its use in certain experiments.

Future Directions

The future directions for 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% research include further exploration of its anti-inflammatory and analgesic properties, as well as its potential applications in cancer therapy. Additionally, further research into the mechanism of action of 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is needed to better understand its effects on the body. Further research into the use of 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in organic synthesis and biochemistry is also needed. Finally, further research into the potential applications of 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in the pharmaceutical industry is necessary to fully explore its potential therapeutic uses.

Synthesis Methods

3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized from benzoic acid, pyrrolidinesulfonyl chloride, and 3-methylbenzoic acid. The synthesis of 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% involves a nucleophilic substitution reaction of pyrrolidinesulfonyl chloride with benzoic acid. The reaction is catalyzed by pyridine and proceeds in several steps. In the first step, the pyrrolidinesulfonyl chloride is added to benzoic acid, followed by the addition of 3-methylbenzoic acid. The reaction is then heated to a temperature of around 100°C for several hours. After the reaction is complete, the product is purified by recrystallization and the resulting 3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is collected.

properties

IUPAC Name

3-methyl-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19NO4S/c1-13-11-15(18(20)21)7-8-17(13)14-5-4-6-16(12-14)24(22,23)19-9-2-3-10-19/h4-8,11-12H,2-3,9-10H2,1H3,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BJMHGVQZOZUPCU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)O)C2=CC(=CC=C2)S(=O)(=O)N3CCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00692308
Record name 2-Methyl-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00692308
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

345.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid

CAS RN

1261969-59-8
Record name [1,1′-Biphenyl]-4-carboxylic acid, 2-methyl-3′-(1-pyrrolidinylsulfonyl)-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1261969-59-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Methyl-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00692308
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.